1H-Pyrazolo[3,4-b]pyridin-4-amine dihydrochloride

• Molecular Formula: C6H8Cl2N4
• Molecular Weight: 207.06 g/mol
• IUPAC Name: 1H-pyrazolo[3,4-b]pyridin-4-amine;dihydrochloride
• InChI: InChI=1S/C6H6N4.2ClH/c7-5-1-2-8-6-4(5)3-9-10-6;;/h1-3H,(H3,7,8,9,10);2*1H
• InChI Key: CZWDWOBFHGGKLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1N)C=NN2.Cl.Cl

Description

1H-Pyrazolo[3,4-b]pyridin-4-amine dihydrochloride is a useful research compound. Its molecular formula is C6H8Cl2N4 and its molecular weight is 207.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution (40 ml) of 4-azido-1-benzyl-1H-pyrazolo[3,4-b]pyridine (2.7 g), 10% palladium hydroxide carbon (1.0 g) and 15% hydrochloric acid-methanol (1 ml) in methanol was stirred in an autoclave at initial hydrogen pressure of 10 atm and at 40°-50° C. for 5 hours. After completion of the reaction, the catalyst was filtered off and the filtrate was concentrated under reduced pressure to give crystals. Recrystallization from methanol-ethyl acetate gave 1.9 g of 4-amino-1H-pyrazolo[3,4-b]pyridine dihydrochloride.